3-(2-methoxyphenyl)-9-(2-phenylethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a chromeno-oxazine derivative characterized by a fused chromene-oxazine core substituted with a 2-methoxyphenyl group at position 3 and a 2-phenylethyl chain at position 7. Its molecular formula is C24H21NO4 (molecular weight: 387.43 g/mol), and it is commercially available under CAS number 946385-22-4 with purity ≥90% .
Properties
IUPAC Name |
3-(2-methoxyphenyl)-9-(2-phenylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23NO4/c1-29-23-10-6-5-9-19(23)22-16-30-26-20(25(22)28)11-12-24-21(26)15-27(17-31-24)14-13-18-7-3-2-4-8-18/h2-12,16H,13-15,17H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDKRBJPEUCIYRO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=COC3=C(C2=O)C=CC4=C3CN(CO4)CCC5=CC=CC=C5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23NO4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Core Structural Modifications
Chromeno-oxazine derivatives differ primarily in substituent groups at positions 3 and 8. Key structural variations include:
- Position 3 : Aromatic substituents (e.g., methoxyphenyl, fluorophenyl, chlorophenyl).
- Position 9 : Alkyl/aryl chains (e.g., hydroxyalkyl, benzyl, phenylethyl, ferrocenyl).
Table 1: Structural and Physical Properties of Selected Analogs
Impact of Substituents on Physicochemical Properties
Position 3 Modifications: Electron-Withdrawing Groups (e.g., -CF₃, -F, -Cl): Enhance thermal stability and lipophilicity. For example, trifluoromethyl-substituted analogs (e.g., compound 4h, n=3 ) exhibit higher melting points (154–156°C) compared to non-halogenated derivatives. The 4-methoxyphenyl analog (6d) shows moderate yields (70%) and a melting point of 159–164°C.
Position 9 Modifications :
- Hydrophilic Chains (e.g., hydroxyalkyl) : Improve aqueous solubility but reduce thermal stability. For instance, 2-hydroxyethyl-substituted analogs melt at 149–151°C.
- Aromatic/Alkyl Chains (e.g., phenylethyl, benzyl) : Enhance lipophilicity and membrane permeability. The phenylethyl group in the target compound likely contributes to its hydrophobic character.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
